Massadine(2+)
Overview
Description
Massadine(2+) is a guanidinium ion that is a conjugate acid of massadine. It is a conjugate acid of a massadine.
Scientific Research Applications
Geranylgeranyltransferase Type I Inhibition
Massadine, identified as a highly oxygenated alkaloid from the marine sponge Stylissa aff. massa, acts as an inhibitor of geranylgeranyltransferase type I (GGTase I), crucial for Candida albicans inhibition. This discovery enhances our understanding of potential applications in targeting specific biochemical pathways in microorganisms (Nishimura et al., 2003).
Synthesis Studies
Massadine's complex hexacyclic structure has been a subject of numerous synthesis studies. Efforts to synthesize its carbocyclic C,D-ring subunit have been reported, providing insights into the stereoselective construction of its carbon skeleton and potential applications in synthetic chemistry (Breder et al., 2011).
Novel Cycloaddition Techniques
The synthesis of massadine’s carbocyclic core has showcased novel techniques like the formal [3 + 2] cycloaddition, highlighting its applications in the creation of complex molecular frameworks (Sun et al., 2015).
Ugi-4-Component Reaction Utilization
The Ugi-4-component reaction was employed to rapidly access the densely functionalized core structure of massadine, demonstrating the utility of this method in complex organic synthesis (Chinigo et al., 2011).
Enantioselective Synthesis
Advancements in enantioselective synthesis routes for massadine have been explored, highlighting the chemical strategies for creating stereochemically complex natural products (Cannon, 2018).
Biosynthetic Enantiodivergence
Research on massadine's synthesis also contributed to the understanding of biosynthetic enantiodivergence, a rare event in natural product chemistry, emphasizing the diversity and complexity of natural biosynthesis processes (Ma et al., 2014).
properties
Molecular Formula |
C22H26Br4N10O5+2 |
|---|---|
Molecular Weight |
830.1 g/mol |
IUPAC Name |
4,5-dibromo-N-[[(1S,2S,3S,4R,5S,6R,10R,12S)-8,14-diamino-3-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]-2,6-dihydroxy-11-oxa-7,15-diaza-9,13-diazoniatetracyclo[10.3.0.01,5.06,10]pentadeca-8,13-dien-4-yl]methyl]-1H-pyrrole-2-carboxamide |
InChI |
InChI=1S/C22H24Br4N10O5/c23-7-1-9(31-13(7)25)15(38)29-3-5-6(4-30-16(39)10-2-8(24)14(26)32-10)12(37)21-11(5)22(40)18(34-20(28)36-22)41-17(21)33-19(27)35-21/h1-2,5-6,11-12,17-18,31-32,37,40H,3-4H2,(H,29,38)(H,30,39)(H3,27,33,35)(H3,28,34,36)/p+2/t5-,6-,11+,12+,17+,18-,21+,22-/m1/s1 |
InChI Key |
MJHZRZBAUGHJOJ-RVJSRHHYSA-P |
Isomeric SMILES |
C1=C(NC(=C1Br)Br)C(=O)NC[C@@H]2[C@H]([C@@H]([C@@]34[C@H]2[C@]5([C@H]([NH+]=C(N5)N)O[C@@H]3[NH+]=C(N4)N)O)O)CNC(=O)C6=CC(=C(N6)Br)Br |
Canonical SMILES |
C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C34C2C5(C([NH+]=C(N5)N)OC3[NH+]=C(N4)N)O)O)CNC(=O)C6=CC(=C(N6)Br)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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